Cas no 52610-77-2 (solanesyl bromide)

• Product Name: solanesyl bromide
• CAS No: 52610-77-2
• Molecular Formula: C₄₅H₇₃Br
• Molecular Weight: 693.96500
• CID: 937179
• PubChem ID: 11158266

solanesyl bromide Properties

Names and Identifiers

• solanesyl bromide
• SOLANESYL BROMIDE,LIGHT BROWN SOLID
• DTXSID701104711
• (2E,6E,10E,14E,18E,22E,26E,30E)-1-bromo-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaene
• trans-Solanesyl Bromide; (2E,6E,10E,14E,18E,22E,26E,30E)-1-Bromo-3,7,11,15,19,23,27,31,35-nonamethyl-; 2,6,10,14,18,22,26,30,34-hexatriacontanonaene
• (2E,6E,10E,14E,18E,22E,26E,30E)-1-B
• (2E,6E,10E,14E,18E,22E,26E,30E)-1-Bromo-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaene
• 52610-77-2
• SRKXEISKIAWCGM-MEGGAXOGSA-N
• 2,6,10,14,18,22,26,30,34-Hexatriacontanonaene,1-bromo-3,7,11,15,19,23,27,31,35-nonamethyl-,(2E,6E,10E,14E,18E,22E,26E,30E)-
• romo-3,7,11,15,19,23,27,31,35-nonamethyl-hexatriaconta-2,6,10,14,18,22,26,30,34-nonaene

• InChIKey： SRKXEISKIAWCGM-MEGGAXOGSA-N
• Inchi： InChI=1S/C45H73Br/c1-37(2)19-11-20-38(3)21-12-22-39(4)23-13-24-40(5)25-14-26-41(6)27-15-28-42(7)29-16-30-43(8)31-17-32-44(9)33-18-34-45(10)35-36-46/h19,21,23,25,27,29,31,33,35H,11-18,20,22,24,26,28,30,32,34,36H2,1-10H3/b38-21+,39-23+,40-25+,41-27+,42-29+,43-31+,44-33+,45-35+
• SMILES： BrC/C=C(\C)CC/C=C(\C)CC/C=C(\C)CC/C=C(\C)CC/C=C(\C)CC/C=C(\C)CC/C=C(/CC/C=C(/CC/C=C(\C)C)C)C

Computed Properties

• Exact Mass: 692.49000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 25
• Monoisotopic Mass: 692.48956g/mol
• Heavy Atom Count: 46
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 16.15950
• PSA: 0.00000
• Boiling Point: 692.3±34.0 °C at 760 mmHg
• Melting Point: N/A
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 370.2±17.2 °C
• Solubility: Benzene (Slightly), Chloroform (Slightly)
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyterpenoids